Cas no 5985-43-3 (Arsonic acid,(4-hydroxy-3-nitrophenyl)-, trisodium salt (9CI))

• Product Name: Arsonic acid,(4-hydroxy-3-nitrophenyl)-, trisodium salt (9CI)
• CAS No: 5985-43-3
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 379556
• PubChem ID: 5202440
• Update Time: 2025-04-19

Arsonic acid,(4-hydroxy-3-nitrophenyl)-, trisodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Arsonic acid,(4-hydroxy-3-nitrophenyl)-, trisodium salt (9CI)
• N-(1,3-benzodioxol-5-ylmethyl)-5-(3-methoxyphenyl)-2-methylpyrazole-3-carboxamide
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• F5882-6118
• 5985-43-3
• DTXSID80409613

• Inchi： 1S/C20H19N3O4/c1-23-17(10-16(22-23)14-4-3-5-15(9-14)25-2)20(24)21-11-13-6-7-18-19(8-13)27-12-26-18/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChI Key： WRQRMBVYQSZISW-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNC(C1=CC(C2C=CC=C(C=2)OC)=NN1C)=O

Computed Properties

• Exact Mass: 365.13767
• Monoisotopic Mass: 365.137556
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 2.8

Experimental Properties

• Density: 1.32
• Boiling Point: 592.6°C at 760 mmHg
• Flash Point: 312.2°C
• Refractive Index: 1.639
• PSA: 74.61